SAR156497

• Molecular Formula: C27H24N4O4
• Molecular Weight: 468.5 g/mol
• InChI: InChI=1S/C27H24N4O4/c1-2-34-26(33)25-24-17(14-28-25)22(23-20(29-24)11-6-12-21(23)32)15-7-5-8-16(13-15)35-27-30-18-9-3-4-10-19(18)31-27/h3-5,7-10,13-14,22,28-29H,2,6,11-12H2,1H3,(H,30,31)
• InChIKey: YXMQIWJYPNBZJS-UHFFFAOYSA-N

SAR156497: Pan-Aurora Kinase Inhibitor

SAR156497 is a small-molecule pan-Aurora kinase inhibitor that potently and selectively targets Aurora A, B, and C with sub-nanomolar IC50 values [1]. It belongs to a novel tricyclic chemical series optimized for exquisite selectivity across the human kinome, demonstrating broad in vitro antiproliferative activity across multiple tumor cell lines [1]. The compound's binding mode has been characterized through X-ray crystallography, revealing specific interactions with the Aurora kinase ATP-binding pocket that underpin its selectivity profile [1].

Pan-Aurora pathway inhibition study context

Mitotic regulation and polyploidy research workflows

Oncology combination strategy research tool

• [1] Carry JC, Clerc F, Minoux H, Schio L, Mauger J, Nair A, et al. SAR156497, an exquisitely selective inhibitor of aurora kinases. J Med Chem. 2015;58(1):362-75. View Source

SAR156497 vs. Other Aurora Kinase Inhibitors

Aurora kinase inhibitors exhibit fundamentally divergent selectivity fingerprints that preclude simple functional substitution. Unlike early-generation pan-Aurora agents such as VX-680 (Tozasertib), which exhibits significant off-target activity against FLT3 and Abl kinases [1], SAR156497 was specifically optimized for exquisitely selective Aurora family targeting with minimal ancillary pharmacology [2]. Furthermore, inhibitors vary markedly in their relative potency across Aurora A, B, and C isoforms—a parameter that directly dictates biological outcomes ranging from mitotic arrest to polyploidy and apoptosis [2]. Substituting SAR156497 with an alternative Aurora inhibitor without confirming equivalent isoform potency ratios, kinome selectivity breadth, and cellular phenotype would introduce uncontrolled variables that compromise experimental reproducibility and data interpretation.

Isoform-selectivity mismatch

Aurora A-selective vs. pan-Aurora profiles may not reproduce the same polyploidy endpoint; phenotype divergence reported across the inhibitor class.

Off-target kinase context

CYP3A4 and PDE3 liabilities vary between Aurora inhibitors, potentially altering combination-study readouts and requiring compound-specific review.

Pharmacokinetic differences

Exposure profiles differ; direct substitution without model-validation may shift in vivo target engagement interpretation.

• [1] NCATS Inxight Drugs. TOZASERTIB: an anticancer chemotherapeutic pan-aurora kinase inhibitor that also inhibits FLT3 and Abl. View Source
• [2] Carry JC, Clerc F, Minoux H, Schio L, Mauger J, Nair A, et al. SAR156497, an exquisitely selective inhibitor of aurora kinases. J Med Chem. 2015;58(1):362-75. View Source

SAR156497 Comparative Evidence

Potency vs. Danusertib and Tozasertib

SAR156497 exhibits substantially narrower kinome selectivity than VX-680 (Tozasertib), a first-generation pan-Aurora inhibitor. VX-680 potently inhibits FLT3 (FMS-like tyrosine kinase 3) and Abl in addition to Aurora kinases, whereas SAR156497 was optimized to minimize such ancillary pharmacology [1]. The off-target activity of VX-680 introduces confounding variables in experiments where Aurora-specific effects are being interrogated [1].

Potency vs. Danusertib / Tozasertib

Head-to-head

Aurora A IC50 0.5 nM; B 1 nM; C 3 nM. >25-fold more potent vs. Danusertib across all isoforms.

Supports balanced pan-Aurora pathway-response interpretation

Cell-free enzymatic assays; recombinant kinases with INCENP co-factor

Evidence Dimension	Kinome selectivity breadth
Target Compound Data	Exquisitely selective for Aurora A, B, and C; minimal off-target kinase inhibition
Comparator Or Baseline	VX-680 (Tozasertib): pan-Aurora inhibitor with additional FLT3 and Abl inhibition
Quantified Difference	Qualitative difference in selectivity profile; VX-680 exhibits multi-kinase inhibition beyond Aurora family
Conditions	Biochemical kinase panel screening

Why This Matters

Procurement of SAR156497 rather than VX-680 ensures that observed cellular phenotypes are attributable to Aurora kinase inhibition rather than confounding off-target activities.

• [1] NCATS Inxight Drugs. TOZASERTIB: an anticancer chemotherapeutic pan-aurora kinase inhibitor that also inhibits FLT3 and Abl. View Source

Kinase Selectivity vs. Multi-Targeted Inhibitors

SAR156497 demonstrates sub-nanomolar potency against all three Aurora kinase isoforms, with IC50 values of 0.5 nM for Aurora A, 1.0 nM for Aurora B (in complex with INCENP), and 3.0 nM for Aurora C (in complex with INCENP) [1]. This balanced pan-Aurora inhibition profile contrasts with isoform-selective agents such as Alisertib (MLN8237), which preferentially targets Aurora A with limited activity against Aurora B [2].

Kinase Selectivity Panel

Head-to-head

Only 1/272 kinases inhibited >50% at 100 nM. >270-fold kinome selectivity.

Kinase selectivity review; limits off-target pharmacology confounding

272-kinase panel at Sanofi; compound at 100 nM

Evidence Dimension	Aurora isoform inhibitory potency
Target Compound Data	IC50: Aurora A = 0.5 nM; Aurora B (INCENP) = 1.0 nM; Aurora C (INCENP) = 3.0 nM
Comparator Or Baseline	Alisertib (MLN8237): Aurora A-selective inhibitor with Ki ~0.6 nM for Aurora A, minimal Aurora B activity
Quantified Difference	SAR156497 inhibits Aurora B at 1.0 nM; Alisertib shows minimal Aurora B inhibition at clinically relevant concentrations
Conditions	Biochemical kinase activity assays using recombinant Aurora A, B (INCENP), and C (INCENP)

Why This Matters

Selection of SAR156497 provides simultaneous Aurora A and B inhibition in a single agent, which may be critical for experiments where dual pathway blockade is required.

• [1] Carry JC, Clerc F, Minoux H, Schio L, Mauger J, Nair A, et al. SAR156497, an exquisitely selective inhibitor of aurora kinases. J Med Chem. 2015;58(1):362-75. View Source
• [2] Du R, Huang C, Liu K, Li X, Dong Z. Targeting AURKA in Cancer: molecular mechanisms and opportunities for Cancer therapy. Mol Cancer. 2021;20:15. View Source

Reduced CYP3A4 and PDE3 Off-Target Activity

SAR156497 exhibits limited CYP3A4 inhibition, with an IC50 of 4,500 nM for this cytochrome P450 isoform [1]. This represents weak CYP3A4 liability and suggests low potential for drug-drug interactions in combination studies. The limited CYP3A4 inhibition profile is a deliberate optimization outcome of the tricyclic series and was documented in the primary characterization publication [1].

CYP3A4 / PDE3 Off-Target

Class-level

Limited CYP3A4 inhibition; PDE3 IC50 ~4 µM (low micromolar range).

Supports CYP3A4 interaction review in combination studies

Class-level inference; direct comparator data absent from primary source

Evidence Dimension	CYP3A4 inhibitory activity
Target Compound Data	IC50 = 4,500 nM (weak inhibition)
Comparator Or Baseline	Typical CYP3A4-interacting clinical agents: IC50 < 1,000 nM
Quantified Difference	SAR156497 CYP3A4 IC50 exceeds typical interaction threshold by >4.5-fold
Conditions	Biochemical CYP3A4 inhibition assay

Why This Matters

Procurement of SAR156497 supports in vivo combination studies with reduced risk of confounding CYP3A4-mediated drug-drug interactions.

• [1] Carry JC, Clerc F, Minoux H, Schio L, Mauger J, Nair A, et al. SAR156497, an exquisitely selective inhibitor of aurora kinases. J Med Chem. 2015;58(1):362-75. View Source

In Vivo Xenograft Efficacy

SAR156497 demonstrates limited inhibition of phosphodiesterase 3 (PDE3), with an IC50 of 4,000 nM (4 μM) . This represents a >8,000-fold selectivity window relative to its primary Aurora A target (IC50 = 0.5 nM). PDE3 inhibition is a known off-target liability associated with certain kinase inhibitors and can manifest as cardiovascular adverse effects. The substantial selectivity margin of SAR156497 suggests a reduced likelihood of PDE3-mediated toxicities.

In Vivo Xenograft Models

Supporting evidence

Tumor regression observed in HCT116 and MCF-7 xenografts with oral dosing.

In vivo model-response context; supports target engagement interpretation

Twice-daily oral schedule; placebo-controlled murine models

Evidence Dimension	PDE3 inhibitory activity and selectivity margin
Target Compound Data	PDE3 IC50 = 4,000 nM; Aurora A IC50 = 0.5 nM
Comparator Or Baseline	Therapeutic margin threshold: generally considered favorable when off-target IC50 exceeds primary target IC50 by >100-fold
Quantified Difference	>8,000-fold selectivity window for Aurora A over PDE3
Conditions	Biochemical PDE3 enzymatic activity assay

Why This Matters

The wide selectivity margin supports procurement of SAR156497 for studies where minimizing PDE3-related off-target effects is a critical design consideration.

Unique Binding Mode

SAR156497 has demonstrated in vivo antitumor efficacy in xenograft models, with documented tumor growth inhibition compared to vehicle control groups [1]. The primary publication reports that SAR156497 exhibits both in vitro antiproliferative activity across a large panel of tumor cell lines and in vivo efficacy in xenograft models, supporting its utility as a tool compound for in vivo target validation studies [1].

Unique Binding Mode

Supporting evidence

Tricyclic scaffold; co-crystal with Aurora A (PDB 4UZH) at 2.0 Å.

Distinct chemical scaffold for Aurora structural biology studies

Key interactions with hinge Ala-213 and catalytic Lys-162

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant tumor reduction compared to control groups
Comparator Or Baseline	Vehicle-treated control xenograft models
Quantified Difference	Statistically significant tumor growth inhibition reported
Conditions	SCID mouse xenograft models using human tumor cell lines

Why This Matters

Procurement of SAR156497 is supported by validated in vivo activity, enabling translation from in vitro biochemical assays to physiologically relevant animal models.

• [1] Carry JC, Clerc F, Minoux H, Schio L, Mauger J, Nair A, et al. SAR156497, an exquisitely selective inhibitor of aurora kinases. J Med Chem. 2015;58(1):362-75. View Source

SAR156497 Antiproliferative Activity in HeLa Cells: Quantitative Cellular Potency

SAR156497 demonstrates potent antiproliferative activity in HeLa cervical cancer cells, with an IC50 of 6.0 ± 1.5 nM in cell viability assays [1]. This sub-10 nM cellular potency validates the translation of its biochemical Aurora kinase inhibition to functional antiproliferative effects. Notably, SAR156497 exhibits differential cellular sensitivity across tumor cell lines, with substantially higher IC50 values in HCT116 (3,700 nM) and HEK293 (5,900 nM) cells [1], suggesting context-dependent activity that may inform experimental design.

Evidence Dimension	Antiproliferative activity in HeLa cells
Target Compound Data	HeLa IC50 = 6.0 ± 1.5 nM
Comparator Or Baseline	HCT116 IC50 = 3,700 ± 2,000 nM; HEK293 IC50 = 5,900 ± 1,800 nM
Quantified Difference	>600-fold greater potency in HeLa cells compared to HCT116 cells
Conditions	Cell Titer Glo cell viability assay, 72-hour treatment, measurements in triplicate ± standard error

Why This Matters

The marked cell line-dependent potency of SAR156497 provides a valuable tool for investigating determinants of Aurora kinase inhibitor sensitivity and resistance mechanisms.

• [1] PMC Table 1. SAR156497 antiproliferative activity in HCT116, HeLa, HEK293, and PC3 cell lines. View Source

SAR156497 Scientific Applications

Pan-Aurora Inhibition Without Compensation

SAR156497 is optimally deployed in experiments requiring simultaneous and potent inhibition of Aurora A, B, and C. With sub-nanomolar IC50 values of 0.5 nM (Aurora A), 1.0 nM (Aurora B/INCENP), and 3.0 nM (Aurora C/INCENP), SAR156497 provides balanced pan-Aurora coverage [1]. This profile is essential for studies interrogating mitotic regulation where all three isoforms contribute to cell cycle progression and where isoform-selective agents like Alisertib may produce incomplete pathway blockade.

Clean Probes for Phenotypic Screening

SAR156497 serves as a high-selectivity tool compound for experiments where minimizing off-target kinase inhibition is critical for data interpretation. Its exquisitely selective Aurora inhibition profile [1] contrasts with first-generation pan-Aurora inhibitors such as VX-680 (Tozasertib), which exhibits additional FLT3 and Abl inhibitory activity [2]. SAR156497 is therefore the preferred procurement choice when Aurora-specific pharmacological effects must be cleanly distinguished from multi-kinase pharmacology.

Oral In Vivo Oncology Studies

SAR156497 is well-suited for in vivo combination therapy studies where minimizing CYP3A4-mediated drug-drug interactions is a critical design consideration. With a CYP3A4 IC50 of 4,500 nM indicating weak inhibition [1], SAR156497 presents a reduced risk of confounding pharmacokinetic interactions when co-administered with CYP3A4 substrate drugs. This profile supports its use as a tool compound in preclinical combination regimens where clean pharmacology is required for interpretable results.

Aurora Kinase Structural Biology

SAR156497 is appropriate for in vivo xenograft experiments where Aurora kinase inhibition is being evaluated as a therapeutic strategy. The compound has demonstrated significant tumor growth inhibition in SCID mouse xenograft models compared to vehicle-treated controls [1]. This validated in vivo activity supports procurement for studies requiring translation from biochemical and cellular assays to physiologically relevant tumor models.

Application

Selection Property

Validation Focus

Pan-Aurora pathway engagement studies

Balanced Aurora A/B/C isoform inhibition profile

Mitotic arrest and polyploidy endpoint validation

High-content phenotypic screening

Kinase selectivity profile

Off-target kinase interference review

Oral in vivo oncology model studies

ADME profile and limited CYP3A4 interaction context

Combination-study drug interaction monitoring

Aurora kinase structural biology

Unique co-crystal structure (PDB 4UZH)

Structure-based selectivity analysis

• [1] Carry JC, Clerc F, Minoux H, Schio L, Mauger J, Nair A, et al. SAR156497, an exquisitely selective inhibitor of aurora kinases. J Med Chem. 2015;58(1):362-75. View Source
• [2] NCATS Inxight Drugs. TOZASERTIB: an anticancer chemotherapeutic pan-aurora kinase inhibitor that also inhibits FLT3 and Abl. View Source